Cas no 117375-15-2 (Methyl hexahydro-1H-pyrrolizine-7a-carboxylate)

• Product Name: Methyl hexahydro-1H-pyrrolizine-7a-carboxylate
• CAS No: 117375-15-2
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD10699450
• CID: 131547
• PubChem ID: 394149
• Update Time: 2025-10-20

Methyl hexahydro-1H-pyrrolizine-7a-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl hexahydro-1H-pyrrolizine-7a-carboxylate
• 1H-Pyrrolizine-7a(5H)-carboxylicacid, tetrahydro-, methyl ester
• methyl 1,2,3,5,6,7-hexahydropyrrolizine-8-carboxylate
• Methyl tetrahydro-1H-pyrrolizine-7a(5H)-carboxylate
• tetrahydro-1H-Pyrrolizine-7a(5H)-carboxylic acid Methyl ester
• 1H-Pyrrolizine-7a(5H)-carboxylicacid,tetrahydro-,methylester(9CI)
• PS-17323
• AKOS006303437
• CHEMBL2005574
• HBZKVVLPFLBBNV-UHFFFAOYSA-N
• EN300-7420374
• SY332077
• 1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-, methyl ester
• NSC697383
• Methylhexahydro-1H-pyrrolizine-7a-carboxylate
• NSC-697383
• P10993
• PB14844
• 117375-15-2
• 7a-(methoxycarbonyl)-hexahydro-1h-pyrrolizine
• DTXSID80327863
• MFCD10699450
• J-522604
• CS-0054636
• NCI60_034721
• SCHEMBL6816556
• Methyl 5-azabicyclo[3.3.0]octanecarboxylate
• METHYL HEXAHYDROPYRROLIZINE-7A-CARBOXYLATE

• MDL： MFCD10699450
• Inchi： 1S/C9H15NO2/c1-12-8(11)9-4-2-6-10(9)7-3-5-9/h2-7H2,1H3
• InChI Key： HBZKVVLPFLBBNV-UHFFFAOYSA-N
• SMILES： O(C)C(C12CCCN1CCC2)=O

Computed Properties

• Exact Mass: 169.11035
• Monoisotopic Mass: 169.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 1

Experimental Properties

• PSA: 29.54